Cas no 66336-02-5 ( )

• Product Name: &nbsp
• CAS No: 66336-02-5
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 963749
• PubChem ID: 295865
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-nitropyridin-2-one
• SCHEMBL12575365
• NSC-165482
• 66336-02-5
• 6E-571
• DTXSID10304344
• MFCD00139913
• 1-Ethyl-5-nitropyridin-2(1H)-one
• NSC165482
• AKOS006240837
• 1-ethyl-5-nitro-2(1H)-pyridinone
• 1-ethyl-5-nitro-1,2-dihydropyridin-2-one
• 1-Ethyl-5-nitro-1H-pyridin-2-one
• Oprea1_847044
• 1-ethyl-5-nitro-pyridin-2-one
• DB-162608
•  

• Inchi： 1S/C7H8N2O3/c1-2-8-5-6(9(11)12)3-4-7(8)10/h3-5H,2H2,1H3
• InChI Key： SLIBFQMZBMIHMS-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.05354
• Monoisotopic Mass: 168.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 298.2°C at 760 mmHg
• Flash Point: 134.2°C
• Refractive Index: 1.567
• PSA: 63.45